3-methyl-N-(3-oxo-1,2,3,5,6,7-hexahydropyrido[3,2,1-ij]quinolin-9-yl)benzamide

• IUPAC Name: 3-methyl-N-(2-oxo-1-azatricyclo[7.3.1.05,13]trideca-5,7,9(13)-trien-7-yl)benzamide
• InChI: InChI=1S/C20H20N2O2/c1-13-4-2-5-16(10-13)20(24)21-17-11-14-6-3-9-22-18(23)8-7-15(12-17)19(14)22/h2,4-5,10-12H,3,6-9H2,1H3,(H,21,24)
• InChI Key: GVOQNUDKHKMSIX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(=O)NC2=CC3=C4C(=C2)CCC(=O)N4CCC3
• Molecular Formula: C20H20N2O2
• Molecular Weight: 320.4 g/mol

Description

3-methyl-N-(3-oxo-1,2,3,5,6,7-hexahydropyrido[3,2,1-ij]quinolin-9-yl)benzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in the fields of medicine and pharmacology. This compound is synthesized through a complex process and has been studied extensively for its mechanism of action, biochemical and physiological effects, and advantages and limitations in lab experiments.

Mechanism of Action

Target of Action

Similar compounds have been found to inhibit the histone lysine methyltransferase ezh2 , which plays a key role in gene expression and cancer progression .

Mode of Action

It’s suggested that the compound interacts with its target through steric hindrance . This interaction could lead to changes in the target’s function, potentially inhibiting its activity .

Biochemical Pathways

Given the potential target of ezh2, it’s plausible that the compound could affect pathways related to gene expression and chromatin remodeling .

Result of Action

If the compound does indeed inhibit ezh2, it could potentially lead to changes in gene expression patterns, which could have various downstream effects, potentially including anti-cancer effects .

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-methyl-N-(3-oxo-1,2,3,5,6,7-hexahydropyrido[3,2,1-ij]quinolin-9-yl)benzamide in lab experiments is its ability to selectively inhibit certain enzymes and signaling pathways, making it a useful tool for studying the mechanisms of inflammation and tumor growth. However, one of the limitations of using this compound is its complex synthesis process, which can be time-consuming and expensive.

Future Directions

There are a number of future directions that could be pursued in the study of 3-methyl-N-(3-oxo-1,2,3,5,6,7-hexahydropyrido[3,2,1-ij]quinolin-9-yl)benzamide. One area of research could focus on the development of new drugs that target the specific enzymes and signaling pathways that are inhibited by this compound. Another area of research could focus on the use of this compound as a diagnostic tool for the detection of certain types of cancer. Additionally, future studies could investigate the potential use of this compound in the treatment of other diseases such as neurological disorders and cardiovascular disease.

Synthesis Methods

The synthesis of 3-methyl-N-(3-oxo-1,2,3,5,6,7-hexahydropyrido[3,2,1-ij]quinolin-9-yl)benzamide involves a series of chemical reactions that require specialized equipment and expertise. The process begins with the reaction of 3-methylbenzoyl chloride with 1,2,3,5,6,7-hexahydro-4H-pyrido[3,2,1-ij]quinolin-9-amine in the presence of a base such as triethylamine. This reaction yields 3-methyl-N-(4-pyridinyl)benzamide, which is then reacted with phosphorus oxychloride to form 3-methyl-N-(4-pyridinyl)-2-oxoacetamide. The final step involves the reaction of this compound with 1,2,3,5,6,7-hexahydro-4H-pyrido[3,2,1-ij]quinolin-9-ol in the presence of a base to yield this compound.

Scientific Research Applications

3-methyl-N-(3-oxo-1,2,3,5,6,7-hexahydropyrido[3,2,1-ij]quinolin-9-yl)benzamide has been studied extensively for its potential applications in the fields of medicine and pharmacology. This compound has been shown to have anti-inflammatory and anti-tumor properties, making it a promising candidate for the development of new drugs to treat various diseases. In addition, it has been studied for its potential use as a diagnostic tool in the detection of certain types of cancer.